Cas no 1460-47-5 (2-Cyclobutyl-2-hydroxy-2-phenylacetic acid)

• Product Name: 2-Cyclobutyl-2-hydroxy-2-phenylacetic acid
• CAS No: 1460-47-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1074134
• PubChem ID: 10889046
• Update Time: 2025-04-23

2-Cyclobutyl-2-hydroxy-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutyl-2-hydroxy-2-phenylacetic acid
• ALPHA-CYCLOBUTYL-ALPHA-HYDROXYPHENYLACETIC ACID
• CTK4C4794
• CYCLOBUTYL PHENYLGLYCOLIC ACID
• cyclobutyl(hydroxy)phenylacetic acid
• cyclobutylhydroxyphenylaceticacid
• cyclobutylmandelic acid
• Cyclobutyl-phenylglykolsaeure
• Cyclobutyl-phenyl-glykolsaeure
• SBB093671
• SureCN2763565
• 2-Cyclobutyl-2-hydroxy-2-phenylethanoic acid, alpha-Cyclobutylmandelic acid
• DTXSID10447240
• BAA46047
• MFCD00037149
• DB-192836
• 1460-47-5
• 2-cyclobutyl-2-hydroxy-2-phenylaceticacid
• CS-0337197
• SS-2407
• Benzeneacetic acid, alpha-cyclobutyl-alpha-hydroxy-
• AKOS005073739
• ZHGXYXVTCLJDSI-UHFFFAOYSA-N
• SCHEMBL2763565
• J-509234

• MDL： MFCD00037149
• Inchi： 1S/C12H14O3/c13-11(14)12(15,10-7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,10,15H,4,7-8H2,(H,13,14)
• InChI Key： ZHGXYXVTCLJDSI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C1C=CC=CC=1)C1CCC1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 1.75890

2-Cyclobutyl-2-hydroxy-2-phenylacetic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-Cyclobutyl-2-hydroxy-2-phenylacetic acid

Introduction to 2-Cyclobutyl-2-hydroxy-2-phenylacetic acid (CAS No. 1460-47-5)

2-Cyclobutyl-2-hydroxy-2-phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1460-47-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclobutyl and phenyl substituents attached to a hydroxyacetic acid backbone, has garnered attention due to its unique structural features and potential biological activities. The presence of both hydroxyl and carboxylic acid functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural motif of 2-cyclobutyl-2-hydroxy-2-phenylacetic acid combines the rigidity of the cyclobutyl ring with the aromaticity of the phenyl group, which can influence its interactions with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity. Recent studies have highlighted the compound's potential as a building block in the synthesis of more complex molecules, including those with anti-inflammatory and antimicrobial properties.

In the context of modern pharmaceutical research, 2-cyclobutyl-2-hydroxy-2-phenylacetic acid has been explored for its role in modulating various biochemical pathways. The hydroxyl group, in particular, serves as a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, derivatives of this molecule have been investigated for their ability to inhibit enzymes involved in inflammatory responses, making them candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

One of the most intriguing aspects of CAS No. 1460-47-5 is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including digestion and blood clotting. By designing molecules that can selectively inhibit certain proteases, researchers aim to develop treatments for diseases like cancer and HIV/AIDS. The cyclobutyl and phenyl groups in 2-cyclobutyl-2-hydroxy-2-phenylacetic acid provide a scaffold that can be modified to interact with specific protease active sites, offering a promising avenue for drug discovery.

Moreover, the compound's stability under various conditions makes it a valuable asset in synthetic chemistry. Its resistance to degradation under thermal and chemical stress allows for its use in multi-step synthetic routes without significant loss of yield or purity. This stability is particularly important in industrial-scale production, where efficiency and cost-effectiveness are paramount.

Recent advancements in computational chemistry have also shed light on the molecular interactions of CAS No. 1460-47-5. Through molecular docking studies, researchers have been able to predict how this compound might bind to target proteins, providing insights into its potential biological effects. These computational models complement experimental approaches by allowing for rapid screening of thousands of compounds for their binding affinity to specific targets.

The pharmaceutical industry has taken note of these findings, leading to increased interest in 2-cyclobutyl-2-hydroxy-2-phenylacetic acid as a lead compound or intermediate. Several companies are now investing in research to explore its therapeutic potential further. Initial clinical trials have shown promising results in animal models, particularly for conditions related to inflammation and pain management. While human trials are still in progress, these early successes suggest that CAS No. 1460-47-5 could soon become a valuable addition to the pharmacopeia.

In conclusion, 2-cyclobutyl-2-hydroxy-2-phenylacetic acid represents a fascinating compound with significant implications for both academic research and industrial applications. Its unique structure, combined with its potential biological activities, makes it a compelling subject for further investigation. As research continues to uncover new ways to utilize this molecule, it is likely that we will see more innovative applications emerge, particularly in the realm of drug development.